5-HT Receptor Antagonist
  • Metoclopramide-d3
    Metoclopramide-d3
    • Cat. No.:
    • B018745
    • CAS No.:
    • 1216522-89-2
    • Molecular Formula:
    • C14H22ClN3O2
    • Molecular Weight:
    • 302.81 g/mol
    Description
    Metoclopramide-d3 is intended for use as an internal standard for the quantification of metoclopramide by GC- or LC-MS. Metoclopramide is an orally bioavailable serotonin (5-HT) receptor 5-HT3 antagonist with Ki...
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  • Sarpogrelate
    Sarpogrelate
    • Cat. No.:
    • B137540
    • CAS No.:
    • 125926-17-2
    • Molecular Formula:
    • C24H31NO6
    • Molecular Weight:
    • 429.5 g/mol
    Description
    Sarpogrelate is a stilbenoid and a hemisuccinate.
    Sarpogrelate has been investigated for the treatment of Diabetes Mellitus, Diabetic Nephropathy, Coronary Artery Disease, and Renal Insufficiency, Chronic.
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  • Melperone hydrochloride
    Melperone hydrochloride
    • Cat. No.:
    • B162143
    • CAS No.:
    • 1622-79-3
    • Molecular Formula:
    • C16H23ClFNO
    • Molecular Weight:
    • 299.81 g/mol
    Description
    “]. Structurally related to haloperidol, melperone has been used in the European Union for over 30 years[“]. It is known for its atypical properties, distinguishing it from typical antipsychotics[“].Melperone hydrochloride has been studied for its effects on various neurotransmitter systems[“]. It exhibits low affinity for dopamine D2 receptors, which is characteristic of atypical antipsychotics. Research has shown that melperone has a higher selectivity for dopamine D4 receptors, contributing to its unique pharmacological profile.

    The pharmacokinetics of melperone hydrochloride reveal that it has a bioavailability of 87% when administered intramuscularly and 54% when taken orally in syrup form[“]. It is metabolized in the liver and excreted primarily through the kidneys, with an elimination half-life of approximately 3-4 hours for oral administration and 6 hours for intramuscular injection.

    Melperone hydrochloride has been the subject of research exploring its potential therapeutic applications in treating psychiatric disorders, including its effects on sleep disorders, confusion, and psychomotor dysfunction in geriatric and psychiatric patients[“]

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    Melperone hydrochloride is a low-potency antipsychotic drug belonging to the butyrophenone chemical class[

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  • Blonanserin-d5
    Blonanserin-d5
    • Cat. No.:
    • B584013
    • CAS No.:
    • Molecular Formula:
    • C23H30FN3
    • Molecular Weight:
    • 372.5 g/mol
    Description
    Blonanserin-d5, also known as Blonanserin-d5, is a useful research compound. Its molecular formula is C23H30FN3 and its molecular weight is 372.5 g/mol. The purity is usually 95%.
    BenchChem offers high-qual...
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  • W-2451
    W-2451
    • Cat. No.:
    • B1212744
    • CAS No.:
    • 37795-71-4
    • Molecular Formula:
    • C11H10N2O2
    • Molecular Weight:
    • 202.21 g/mol
    Description
    W-2451, also known as W-2451, is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
    The exact mass of the compound 9H-Isoxaz...
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  • Etoperidone hydrochloride
    Etoperidone hydrochloride
    • Cat. No.:
    • B1360169
    • CAS No.:
    • 52942-37-7
    • Molecular Formula:
    • C19H29Cl2N5O
    • Molecular Weight:
    • 414.4 g/mol
    Description
    Etoperidone hydrochloride is a useful research compound. Its molecular formula is C19H29Cl2N5O and its molecular weight is 414.4 g/mol. The purity is usually 95%.
    The exact mass of the compound Etoperidone ...
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  • SB-616234-A
    SB-616234-A
    • Cat. No.:
    • B1663280
    • CAS No.:
    • 908601-49-0
    • Molecular Formula:
    • C₃₂H₃₆ClN₅O₃
    • Molecular Weight:
    • 574.1 g/mol
    Description
    SB-616234A is a selective and orally bioavailable 5-HT1B receptor antagonist, with anxiolytic and antidepressant activity.
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  • Tedatioxetine Hydrobromide
    Tedatioxetine Hydrobromide
    • Cat. No.:
    • B1663294
    • CAS No.:
    • 960151-65-9
    • Molecular Formula:
    • C18H22BrNS
    • Molecular Weight:
    • 364.3 g/mol
    Description
    Tedatioxetine hydrobromide acts as a triple reuptake inhibitor and 5-HT2A, 5-HT2C, 5-HT3 and α1A-adrenergic receptor antagonist.
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  • Dimethothiazine
    Dimethothiazine
    • Cat. No.:
    • B1673532
    • CAS No.:
    • 7456-24-8
    • Molecular Formula:
    • C19H25N3O2S2
    • Molecular Weight:
    • 391.6 g/mol
    Description
    Dimetotiazine is a member of phenothiazines.
    Dimetotiazine has considerable antiemetic & serotonin antagonistic action used mainly in allergic skin conditions.
    FONAZINE is a small molecule drug with a maxi...
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  • TIK-301
    TIK-301
    • Cat. No.:
    • B1675577
    • CAS No.:
    • 118702-11-7
    • Molecular Formula:
    • C14H17ClN2O2
    • Molecular Weight:
    • 280.75 g/mol
    Description
    LY 156735, also known as TIK-301, is a high affinity nonselective MT1/MT2 agonist. It is under development for the treatment of insomnia and other sleep disorders.
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